N-(4-(N-(4-(dimethylamino)phenethyl)sulfamoyl)-3-methylphenyl)acetamide
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Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “N-(4-(N-(4-(dimethylamino)phenethyl)sulfamoyl)-3-methylphenyl)acetamide”, similar compounds have been synthesized via various reactions. For instance, a related compound, 4-N,N-dimethylamino-4′-N′-methylstilbazolium 2,4-dinitrobenzenesulfonate (DSDNS), was synthesized via Knoevenagel condensation reaction followed by metathesization reaction .Scientific Research Applications
Antimicrobial Applications
Research has focused on the synthesis and evaluation of compounds incorporating sulfamoyl moieties, like N-(4-(N-(4-(dimethylamino)phenethyl)sulfamoyl)-3-methylphenyl)acetamide, for their antimicrobial properties. For instance, the study of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety demonstrated promising antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Darwish et al., 2014). Another study synthesized compounds with the sulfonamide moiety and evaluated their antibacterial activity, showing interesting antimicrobial properties against a range of Gram-positive and Gram-negative bacteria (Ghorab et al., 2017).
Synthetic Methodologies and Molecular Interactions
Synthetic methodologies utilizing sulfamoyl compounds have been explored for efficient chemical transformations. A method for the sulfamoylation of hydroxyl groups was developed, providing a pathway to synthesize target sulfamates efficiently (Okada et al., 2000). The structural and electronic interactions of N-substituted sulfanilamide derivatives have been analyzed, offering insights into their potential applications in material science and drug development (Bharathy et al., 2021).
Environmental and Analytical Applications
The development of new fluorescent probes for sensitive detection of carbonyl compounds in environmental water samples has been reported. Such probes can be derived from sulfamoyl-containing compounds, underscoring their utility in environmental monitoring and analytical chemistry (Houdier et al., 2000).
Properties
IUPAC Name |
N-[4-[2-[4-(dimethylamino)phenyl]ethylsulfamoyl]-3-methylphenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3S/c1-14-13-17(21-15(2)23)7-10-19(14)26(24,25)20-12-11-16-5-8-18(9-6-16)22(3)4/h5-10,13,20H,11-12H2,1-4H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWYKYPKGQXIVOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NCCC2=CC=C(C=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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